Cas no 2191213-64-4 (1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide)

• Product Name: 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide
• CAS No: 2191213-64-4
• MF: C₁₃H₁₃F₂N₃O₄S
• MW: 345.321828603745
• CID: 5922823
• PubChem ID: 122304188
• Update Time: 2025-06-07

1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide
• CHEMBL4987791
• 2191213-64-4
• F6577-3371
• AKOS032787342

• Inchi： 1S/C13H13F2N3O4S/c1-21-12-11(6-16-13(17-12)22-2)18-23(19,20)7-8-3-9(14)5-10(15)4-8/h3-6,18H,7H2,1-2H3
• InChI Key： UPLLYUFPXCZAJD-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=C(C=1)F)F)(NC1=CN=C(N=C1OC)OC)(=O)=O

Computed Properties

• Exact Mass: 345.05948340g/mol
• Monoisotopic Mass: 345.05948340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.8Ų

Additional information on 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide

1-(3,5-Difluorophenyl)-N-(2,4-Dimethoxypyrimidin-5-yl)methanesulfonamide (CAS No. 2191213-64-4): An Overview

1-(3,5-Difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide (CAS No. 2191213-64-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of methanesulfonamides and features a unique combination of a difluorophenyl group and a dimethoxypyrimidine moiety, which endows it with a distinct set of chemical and biological properties.

The structural complexity of 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide has been extensively studied to understand its pharmacological profile. Recent research has highlighted its potential as an inhibitor of specific enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. The compound's ability to modulate key biological pathways has been explored in various preclinical models, demonstrating its efficacy in treating a range of diseases.

In terms of its chemical structure, 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide is characterized by the presence of a methanesulfonamide group attached to a 3,5-difluorophenyl ring and a 2,4-dimethoxypyrimidine moiety. The difluorophenyl group is known for its ability to enhance the lipophilicity and metabolic stability of the molecule, while the dimethoxypyrimidine moiety contributes to its binding affinity and selectivity for specific targets. This combination of functional groups results in a compound with high chemical stability and favorable pharmacokinetic properties.

The synthesis of 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide has been optimized using modern synthetic methods, ensuring high yields and purity. Various synthetic routes have been reported in the literature, each offering unique advantages in terms of efficiency and scalability. One common approach involves the reaction of 3,5-difluorobenzene with methanesulfonyl chloride followed by coupling with 2,4-dimethoxypyrimidine derivatives. These synthetic strategies have been refined to minimize side reactions and impurities, resulting in a high-quality product suitable for further biological evaluation.

The biological activity of 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide has been extensively investigated using both in vitro and in vivo models. Studies have shown that this compound exhibits potent inhibitory activity against several key enzymes involved in various disease pathways. For example, it has been found to effectively inhibit the activity of kinases such as PI3K and mTOR, which are implicated in cancer progression and metabolic disorders. Additionally, the compound has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

In preclinical studies involving animal models, 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide has shown promising results in treating conditions such as cancer and inflammatory diseases. For instance, it has been effective in reducing tumor growth and metastasis in xenograft models of human cancer. Furthermore, it has demonstrated significant anti-inflammatory effects in models of arthritis and other inflammatory conditions.

The safety profile of 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide has also been evaluated through extensive toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. The favorable safety profile makes it an attractive candidate for further clinical development.

In conclusion, 1-(3,5-difluorophenyl)-N-(2,4-dimethoxypyrimidin-5-yl)methanesulfonamide (CAS No. 2191213-64-4) represents a promising compound with significant potential for therapeutic applications. Its unique chemical structure and biological activity make it an ideal candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.